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Chemical Profile and Synthesis Context

To help you establish a knowledge base, here is the fundamental information for 1-azido-4-iodobutane and

its role in a key synthetic method.

Property Description

CAS Number 148759-55-1 [1]

Molecular
Formula

C₄H₈IN₃ [1]

Molecular Weight 225.032 g/mol [1]

Primary Use Reactant in one-pot synthesis of trisubstituted triazenes from Grignard reagents
[2] [3]

In the one-pot synthesis method, 1-azido-4-iodobutane reacts with a Grignard reagent (R-MgBr). The

reaction proceeds through an intramolecular cyclization to form linear, trisubstituted triazenes, which are

valuable synthetic intermediates. This method is versatile and can be used to prepare aryl, heteroaryl, vinyl,

and alkyl triazenes [2] [3].
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General Techniques for Monitoring Azide and Iodide
Reactions

While direct monitoring data for 1-azido-4-iodobutane is unavailable, you can structure troubleshooting

guides around standard techniques for similar functional groups. The table below outlines common methods

applicable to this compound.

Monitoring Method Application & Notes

Thin-Layer Chromatography
(TLC)

Standard method for monitoring reaction progress and consumption
of starting materials.

FTIR Spectroscopy Track the disappearance of the characteristic azide (~2100 cm⁻¹) and
C-I bonds.

NMR Spectroscopy Confirm product structure; 1H NMR of precursor 1-iodobutane is
available for comparison [4].

The following workflow diagram illustrates a general approach to monitoring a reaction involving 1-azido-

4-iodobutane, based on these standard techniques.
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Critical Safety Considerations for Your FAQs

Given the presence of both an azide and an alkyl iodide, safety must be a core part of your troubleshooting

guide. Here are key points to address:

Azide Stability: Organic azides can be thermally unstable and potentially explosive, especially when

concentrated. Always consult specific Safety Data Sheets (SDS) for 1-azido-4-iodobutane and
follow strict safety protocols, including the use of a blast shield and maintaining small reaction scales

[1] [5].
Light Sensitivity: The iodine atom makes the compound potentially light-sensitive. Reactions should

be protected from light, for example, by using amber glassware or foil-wrapped flasks [6].
General Handling: Standard practices include conducting reactions in a fume hood and wearing

appropriate personal protective equipment (PPE).
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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